Cas no 892756-95-5 (2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one)

• Product Name: 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one
• CAS No: 892756-95-5
• MF: C₂₀H₁₁N₃O₃
• MW: 341.319644212723
• CID: 5421858
• Update Time: 2025-06-13

2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)benzo[f]chromen-3-one
• 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

• Inchi： 1S/C20H11N3O3/c24-20-16(19-22-18(23-26-19)13-5-3-9-21-11-13)10-15-14-6-2-1-4-12(14)7-8-17(15)25-20/h1-11H
• InChI Key： JDEODNUPFPGSMN-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C1ON=C(C4=CC=CN=C4)N=1)C(=O)O2)C=CC=C3

Additional information on 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

Exploring the Potential of 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one (CAS No. 892756-95-5) in Modern Research

The compound 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one (CAS No. 892756-95-5) has garnered significant attention in the scientific community due to its unique structural features and potential applications. This molecule combines a benzofuran core with a pyridine and oxadiazole moiety, making it a versatile candidate for various research fields, including medicinal chemistry, material science, and agrochemical development. Its heterocyclic architecture is particularly intriguing for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one has surged, driven by their role in drug discovery and development. The pyridine and oxadiazole groups are known for their electron-rich properties, which can enhance binding affinity to biological targets. This has led to increased searches for "oxadiazole derivatives in drug design" and "pyridine-based therapeutic agents," reflecting the growing interest in such molecules.

One of the most discussed topics in modern chemistry is the application of small-molecule modulators for targeting specific pathways. The structural complexity of 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one suggests potential interactions with enzymes or receptors, making it a subject of studies on "molecular docking" and "structure-activity relationships." Researchers are particularly keen on understanding how its benzofuran scaffold influences pharmacokinetics and bioavailability.

Beyond pharmaceuticals, this compound's fluorescence properties have sparked interest in material science. The benzofuran core is known for its luminescent characteristics, which are valuable in developing organic light-emitting diodes (OLEDs) and sensors. Online searches for "fluorescent heterocycles" and "benzofuran-based materials" highlight the crossover between chemistry and advanced technology.

Environmental sustainability is another hot topic where 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one could play a role. Its potential as a biodegradable intermediate in green chemistry processes aligns with the global push for eco-friendly solutions. Queries like "green synthesis of heterocycles" and "sustainable chemical intermediates" underscore this trend.

In summary, 2-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one (CAS No. 892756-95-5) represents a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its heterocyclic design and functional groups make it a valuable subject for ongoing and future research, addressing both scientific curiosity and industrial needs.